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Compound of Interest

Compound Name: (E)-AG 556

Cat. No.: B1231122

Application Notes and Protocols for (E)-AG 556

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of (E)-AG 556, a
selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. This
document includes data on its solubility in various solvents, protocols for its preparation and
use in common cell-based assays, and an overview of the signaling pathway it targets.

Chemical Information

e Product Name: (E)-AG 556

e Synonyms: Tyrphostin AG 556, (2E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)-2-
propenamide

e CAS Number: 133550-41-1
e Molecular Formula: C20H20N203

» Molecular Weight: 336.4 g/mol

Solubility Data
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(E)-AG 556 exhibits solubility in several common organic solvents. It is important to note that it
is practically insoluble in aqueous solutions like water. The following table summarizes its
solubility in Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Ethanol.

Solvent Solubility
DMSO 30 mg/mL
DMF 30 mg/mL
Ethanol 2 mg/mL
Water Insoluble

Mechanism of Action

(E)-AG 556 is a member of the tyrphostin family of protein tyrosine kinase inhibitors. It
selectively inhibits the kinase activity of the Epidermal Growth Factor Receptor (EGFR) with an
IC50 of approximately 5 uM.[1] By competing with ATP for the binding site on the EGFR kinase
domain, (E)-AG 556 prevents the autophosphorylation of the receptor, a critical step in the
activation of downstream signaling pathways. Inhibition of EGFR signaling can lead to reduced
cell proliferation, induction of apoptosis, and decreased tumor growth in EGFR-dependent
cancer cells. The primary signaling cascades affected are the Ras-RAF-MEK-ERK (MAPK) and
the PI3K-Akt-mTOR pathways, which are crucial for cell survival and proliferation.

Signaling Pathway

The diagram below illustrates the canonical EGFR signaling pathway and highlights the point of
inhibition by (E)-AG 556.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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